Cas no 1822810-14-9 (Tert-Butyl 2-(piperazin-1-yl)-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate)

• Product Name: Tert-Butyl 2-(piperazin-1-yl)-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate
• CAS No: 1822810-14-9
• MF: C₁₆H₂₅N₅O₂
• MW: 319.40200304985
• CID: 4827795
• Update Time: 2025-10-21

Tert-Butyl 2-(piperazin-1-yl)-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(piperazin-1-yl)-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate
• tert-butyl 2-piperazin-1-yl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-carboxylate
• Tert-Butyl 2-(piperazin-1-yl)-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate

• Inchi： 1S/C16H25N5O2/c1-16(2,3)23-15(22)21-7-4-13-12(11-21)10-18-14(19-13)20-8-5-17-6-9-20/h10,17H,4-9,11H2,1-3H3
• InChI Key： PICYPOZQWUFRKH-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C=NC(=NC=2CC1)N1CCNCC1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 419
• XLogP3: 0.8
• Topological Polar Surface Area: 70.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on Tert-Butyl 2-(piperazin-1-yl)-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate

Tert-Butyl 2-(piperazin-1-yl)-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate: A Comprehensive Overview

The compound Tert-Butyl 2-(piperazin-1-yl)-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate (CAS No. 1822810-14-9) is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyridopyrimidines, which are known for their diverse biological activities. The structure of this molecule is characterized by a pyrido[4,3-d]pyrimidine core, a piperazine ring, and a tert-butyl ester group. These structural features contribute to its unique pharmacological properties and make it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of pyrido[4,3-d]pyrimidines as scaffolds for drug discovery. These heterocyclic compounds are known to exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The incorporation of a piperazine ring in the structure further enhances the compound's versatility, as piperazine moieties are commonly associated with improved bioavailability and enhanced binding affinity to target proteins. Additionally, the tert-butyl ester group plays a crucial role in modulating the compound's solubility and stability, which are critical factors in drug delivery systems.

The synthesis of Tert-Butyl 2-(piperazin-1-yl)-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate involves a series of intricate organic reactions. Researchers have employed various strategies to construct the pyrido[4,3-d]pyrimidine core, including condensation reactions and cyclization processes. The integration of the piperazine ring typically requires nucleophilic substitution or coupling reactions, while the tert-butyl ester group is introduced through standard esterification techniques. These synthetic methods have been optimized to ensure high yields and purity levels, making the compound suitable for further biological evaluations.

In terms of pharmacological activity, this compound has shown promising results in preclinical studies. For instance, it has demonstrated significant inhibitory effects on key enzymes involved in cancer progression. The 7,8-dihydro configuration within the pyrido[4,3-d]pyrimidine core is believed to play a pivotal role in these enzymatic interactions by providing optimal steric and electronic environments for binding. Furthermore, the presence of the tert-butyl group enhances the compound's ability to penetrate cellular membranes, thereby increasing its bioavailability.

Recent advancements in computational chemistry have also provided valuable insights into the molecular interactions of this compound. Molecular docking studies have revealed that Tert-Butyl 2-(piperazin-1-yl)-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate exhibits strong binding affinities to several therapeutic targets. These findings underscore its potential as a lead compound for developing novel drugs targeting specific diseases such as cancer or neurodegenerative disorders.

Despite its promising properties, further research is required to fully elucidate the mechanism of action and safety profile of this compound. Ongoing studies are focusing on optimizing its pharmacokinetic properties and minimizing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from laboratory research to clinical trials.

In conclusion, Tert-Butyl 2-(piperazin-1-yl)-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate represents a valuable addition to the portfolio of heterocyclic compounds with therapeutic potential. Its unique structure and diverse biological activities make it an attractive candidate for drug development programs targeting various diseases. As research continues to unfold new insights into its properties and applications